Cas no 56893-90-4 (1,1-Ethanediol, 1-methoxy-)

• Product Name: 1,1-Ethanediol, 1-methoxy-
• CAS No: 56893-90-4
• MF: C₃H₈O₃
• MW: 92.0938215255737
• CID: 347539
• PubChem ID: 13755109
• Update Time: 2025-04-19

1,1-Ethanediol, 1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1-Ethanediol, 1-methoxy-
• 1-methoxyethane-1,1-diol
• 56893-90-4
• methoxy ethanediol
• DTXSID20548474
• PNXOCHURRQWXLY-UHFFFAOYSA-N
• orthoacetic acid methyl ester

• Inchi： 1S/C3H8O3/c1-3(4,5)6-2/h4-5H,1-2H3
• InChI Key： PNXOCHURRQWXLY-UHFFFAOYSA-N
• SMILES： O(C)C(C)(O)O

Computed Properties

• Exact Mass: 92.04734
• Monoisotopic Mass: 92.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 41.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69